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Compound of Interest

Compound Name: Octadeca-9,12-dienal

Cat. No.: B3255373

For Immediate Use by Laboratory and Research Professionals

This guide provides essential safety protocols, handling procedures, and disposal plans for
Octadeca-9,12-dienal. The information herein is compiled to ensure the safety of researchers,
scientists, and drug development professionals. Given the absence of a specific Safety Data
Sheet (SDS) for Octadeca-9,12-dienal, this guidance is based on data from structurally similar
compounds and the general hazards associated with unsaturated aldehydes. A substance-
specific risk assessment is imperative before commencing any work.

Hazard Identification and Precautionary Measures

Octadeca-9,12-dienal is a polyunsaturated fatty aldehyde.[1] While specific toxicity data is not
readily available, compounds with similar structures, such as cis,cis-Octadeca-9,12-dienol, are
classified as highly flammable and capable of causing serious eye irritation.[2] Unsaturated
aldehydes, as a class, are known to be reactive and may cause irritation to the skin, eyes, and
respiratory tract. It is prudent to handle Octadeca-9,12-dienal with a high degree of caution.

Summary of Potential Hazards (Inferred from Structurally Similar Compounds)
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Potential Hazard
Hazard Class o Source Compound
Description

N Highly flammable liquid and o )
Flammability 2] cis,cis-Octadeca-9,12-dienol
vapor.

. Causes serious eye irritation. o )
Eye Irritation cis,cis-Octadeca-9,12-dienol

[2]

S May cause skin irritation upon
Skin Irritation General for aldehydes
prolonged or repeated contact.

) o Vapors may be irritating to the
Respiratory Irritation ) General for aldehydes
respiratory tract.

Personal Protective Equipment (PPE)

Due to the potential for flammability and irritation, a comprehensive PPE protocol is mandatory.
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PPE Category Specific Recommendations

Wear protective gloves. The specific glove
material should be selected based on
) permeation data for similar aldehydes. Nitrile or
Hand Protection ] o
neoprene gloves are often suitable, but it is
crucial to consult the glove manufacturer's

resistance charts.

Chemical safety goggles are required at all
Eye and Face Protection times. In situations with a risk of splashing, a

face shield should also be worn.

A flame-retardant laboratory coat is essential.
) ] Ensure cuffs are snug. For larger quantities or in
Skin and Body Protection ] o
case of potential for significant exposure,

chemical-resistant coveralls are recommended.

All handling of Octadeca-9,12-dienal should be
conducted in a certified chemical fume hood to
) ) avoid inhalation of vapors. If a fume hood is not
Respiratory Protection ) ) ) )
available, or in the case of a spill, a respirator
with an organic vapor cartridge may be

necessary.

Operational Plan: Handling and Storage

Workflow for Handling Octadeca-9,12-dienal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Octadeca-9,12-dienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3255373#personal-protective-equipment-for-
handling-octadeca-9-12-dienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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